![molecular formula C17H17FN4O B2842690 N-[2-(2-Fluorophenyl)-2-methoxypropyl]pyrido[2,3-d]pyrimidin-4-amine CAS No. 2379978-26-2](/img/structure/B2842690.png)
N-[2-(2-Fluorophenyl)-2-methoxypropyl]pyrido[2,3-d]pyrimidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2-Fluorophenyl)-2-methoxypropyl]pyrido[2,3-d]pyrimidin-4-amine, also known as PF-06463922, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has shown promising results in the treatment of various diseases, including cancer and autoimmune disorders.
Mechanism of Action
N-[2-(2-Fluorophenyl)-2-methoxypropyl]pyrido[2,3-d]pyrimidin-4-amine works by inhibiting the activity of a specific protein kinase, which is involved in the regulation of cell growth and division. This protein kinase is overactive in cancer cells, leading to their uncontrolled growth and division. By inhibiting this protein kinase, this compound can slow down or stop the growth of cancer cells.
In autoimmune disorders, this compound works by inhibiting the activity of certain immune cells. These immune cells are responsible for attacking healthy cells and tissues in autoimmune disorders. By inhibiting their activity, this compound can reduce the symptoms of autoimmune disorders.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In cancer cells, this compound can inhibit the activity of a specific protein kinase, leading to the death of cancer cells. In autoimmune disorders, this compound can inhibit the activity of certain immune cells, reducing the symptoms of autoimmune disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of N-[2-(2-Fluorophenyl)-2-methoxypropyl]pyrido[2,3-d]pyrimidin-4-amine is its specificity for the targeted protein kinase. This specificity can lead to fewer side effects compared to other cancer treatments. However, one of the limitations of this compound is its potential toxicity. Studies have shown that this compound can be toxic to certain cells, which can limit its use in certain applications.
Future Directions
There are several future directions for N-[2-(2-Fluorophenyl)-2-methoxypropyl]pyrido[2,3-d]pyrimidin-4-amine research. One area of research is in the development of more effective cancer treatments. Researchers are currently studying the combination of this compound with other cancer treatments to increase its effectiveness.
Another area of research is in the development of more specific inhibitors for the targeted protein kinase. This could lead to even fewer side effects and more effective cancer treatments.
Finally, researchers are also studying the potential use of this compound in the treatment of other diseases, such as inflammatory disorders and neurodegenerative diseases. These studies could lead to the development of new treatments for these diseases.
Synthesis Methods
The synthesis of N-[2-(2-Fluorophenyl)-2-methoxypropyl]pyrido[2,3-d]pyrimidin-4-amine involves several steps, including the preparation of intermediate compounds and the final coupling reaction. The synthesis starts with the preparation of 2-bromo-5-fluorobenzonitrile, which is then reacted with 2-methoxypropyl magnesium bromide to form the intermediate compound. The intermediate is then reacted with pyrido[2,3-d]pyrimidin-4-amine to form the final product, this compound. The synthesis process is complex and requires expertise in organic chemistry.
Scientific Research Applications
N-[2-(2-Fluorophenyl)-2-methoxypropyl]pyrido[2,3-d]pyrimidin-4-amine has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is in the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells by targeting a specific protein kinase. This protein kinase is involved in the regulation of cell growth and division, and its inhibition can lead to the death of cancer cells.
This compound has also been studied for its potential use in the treatment of autoimmune disorders. Autoimmune disorders are caused by an overactive immune system that attacks healthy cells and tissues. This compound can inhibit the activity of certain immune cells, which can help to reduce the symptoms of autoimmune disorders.
Properties
IUPAC Name |
N-[2-(2-fluorophenyl)-2-methoxypropyl]pyrido[2,3-d]pyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN4O/c1-17(23-2,13-7-3-4-8-14(13)18)10-20-16-12-6-5-9-19-15(12)21-11-22-16/h3-9,11H,10H2,1-2H3,(H,19,20,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHWNITQMBRYXMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC1=NC=NC2=C1C=CC=N2)(C3=CC=CC=C3F)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.